Cas no 81912-33-6 (Benzenamine,2-chloro-3-(phenylmethoxy)-)
81912-33-6 structure
Product Name:Benzenamine,2-chloro-3-(phenylmethoxy)-
CAS No:81912-33-6
MF:C13H12ClNO
MW:233.693482398987
CID:708218
PubChem ID:24976937
Update Time:2025-04-19
Benzenamine,2-chloro-3-(phenylmethoxy)- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine,2-chloro-3-(phenylmethoxy)-
- 2-chloro-3-phenylmethoxyaniline
- 81912-33-6
- DTXSID80648303
- 3-(benzyloxy)-2-chloroaniline
- Benzenamine, 2-chloro-3-(phenylmethoxy)-
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- Inchi: 1S/C13H12ClNO/c14-13-11(15)7-4-8-12(13)16-9-10-5-2-1-3-6-10/h1-8H,9,15H2
- InChI Key: VLQMYHQFXHDKJL-UHFFFAOYSA-N
- SMILES: ClC1C(=CC=CC=1OCC1C=CC=CC=1)N
Computed Properties
- Exact Mass: 233.061
- Monoisotopic Mass: 233.061
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.2A^2
- XLogP3: 3.3
Benzenamine,2-chloro-3-(phenylmethoxy)- Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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